![molecular formula C6H11N3O B1359446 N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine CAS No. 887405-30-3](/img/structure/B1359446.png)
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine
Description
“N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine” is a compound that belongs to the class of organic compounds known as oxadiazoles . Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-((5-substituted-1,3,4-oxadiazol-2-yl)methyl) benzo[d]thiazol-2-amine involves the condensation of appropriate heteroaryl/aryl/aliphatic carboxylic acids with a hydrazide derivative in the presence of phosphorous oxychloride . This leads to dehydrative cyclization, yielding the desired product .Molecular Structure Analysis
The molecular structure of “N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine” can be inferred from its IUPAC name. The compound contains a 1,3,4-oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. One of the nitrogen atoms is connected to a methyl group and a methylene group (CH2), which is in turn connected to an ethanamine group .Scientific Research Applications
Therapeutic Potential
Oxadiazole ring-containing derivatives, such as “N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine”, are an important class of heterocyclic compounds . They have become important synthons in the development of new drugs . The derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity .
Antiviral Activity
Some N’-substituted-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetohydrazide compounds have been developed and evaluated for antiviral activity against different types of strains such as HIV-2 ROD .
Antifungal Activity
1,2,4-Oxadiazole derivatives exhibit a broad spectrum of agricultural biological activities . Bioassays results showed that the title compounds exhibited moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani .
Agricultural Applications
1,2,4-Oxadiazole derivatives have been synthesized and evaluated for their agricultural activities . These compounds improve the oxygen balance and also release nitrogen gas, which is harmless to the environment, during decomposition .
Anticancer Evaluation
The MTT test enables us to quantify the living cells by measuring the activity of mitochondrial enzymes, enables reducing tetrazolium dye MTT to purple formazan . This suggests potential applications in anticancer evaluations.
properties
IUPAC Name |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O/c1-3-7-4-6-9-8-5(2)10-6/h7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVNTVYHOUDUBKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=NN=C(O1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50649165 |
Source
|
| Record name | N-[(5-Methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50649165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine | |
CAS RN |
887405-30-3 |
Source
|
| Record name | N-[(5-Methyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50649165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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